Cas no 80537-08-2 (2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 80537-08-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD16658390
• CID: 1025286
• PubChem ID: 12872296
• Update Time: 2025-11-02

2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• 2-Methyl pyrazolo[1,5-a]pyridine-3-carboxylic acid
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2-methyl-
• BPDIACCVSJFNFN-UHFFFAOYSA-N
• 2545AC
• Pyrazolo[1,5-a]pyridine-3-carboxylicacid,2-methyl-
• 2-methyl-3-pyrazolo[1,5-a]pyridine -carboxylic acid
• 80537-08-2
• EN300-103989
• AMY30438
• SY335445
• AKOS016008291
• SCHEMBL951965
• AS-67992
• Z1255375072
• 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylicacid
• DTXSID80512050
• MFCD16658390
• CS-0230446
• DB-330502

• MDL： MFCD16658390
• Inchi： 1S/C9H8N2O2/c1-6-8(9(12)13)7-4-2-3-5-11(7)10-6/h2-5H,1H3,(H,12,13)
• InChI Key： BPDIACCVSJFNFN-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1

Additional information on 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS: 80537-08-2)

The compound 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS: 80537-08-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold serves as a crucial building block for the development of novel bioactive molecules, particularly in the areas of kinase inhibition and anti-inflammatory drug discovery.

Recent studies have demonstrated that derivatives of 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid exhibit promising activity against various disease targets. A 2023 publication in the Journal of Medicinal Chemistry revealed that this core structure, when appropriately modified, shows potent inhibitory effects against p38 MAP kinase, a key player in inflammatory pathways. The research team identified several optimized derivatives with IC50 values in the low nanomolar range, suggesting potential for developing new anti-inflammatory therapeutics.

In the realm of synthetic methodology, significant progress has been made in the efficient preparation of 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives. A recent patent application (WO2023051234) describes an improved synthetic route that enhances yield and purity while reducing production costs. The new method employs a one-pot cascade reaction strategy that significantly streamlines the synthesis process compared to traditional approaches.

Structural biology studies have provided valuable insights into the molecular interactions of this compound class. X-ray crystallographic analysis of 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives bound to their protein targets has revealed key hydrogen bonding patterns and hydrophobic interactions that contribute to their biological activity. These structural insights are guiding the rational design of next-generation compounds with improved selectivity and pharmacokinetic properties.

Pharmacological evaluation of lead compounds based on this scaffold has shown promising results in preclinical models. A recent study published in European Journal of Pharmacology demonstrated that optimized derivatives exhibit excellent oral bioavailability and favorable tissue distribution profiles in rodent models. Notably, these compounds showed reduced off-target effects compared to existing therapeutics in the same class.

The potential applications of 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives extend beyond traditional small molecule therapeutics. Several research groups are exploring their use in targeted protein degradation (PROTACs) and as molecular probes for studying cellular signaling pathways. The versatility of this scaffold makes it particularly valuable for these emerging applications in chemical biology.

As research progresses, the safety profile of this compound class is being thoroughly investigated. Recent toxicology studies indicate that properly optimized derivatives show minimal cytotoxicity at therapeutic concentrations, with favorable results in standard genotoxicity assays. These findings support further development of this chemical series toward clinical evaluation.

Looking forward, the 2-Methylpyrazolo[1,5-a]pyridine-3-carboxylic acid scaffold presents numerous opportunities for medicinal chemistry innovation. Current research efforts are focusing on expanding the structure-activity relationship (SAR) landscape, exploring new therapeutic indications, and developing more sustainable synthetic approaches. The compound's unique combination of synthetic accessibility and biological relevance positions it as a valuable tool for drug discovery in the coming years.